Cas no 29334-16-5 (4-Bromo-a-phenylbenzenemethanol)

• Product Name: 4-Bromo-a-phenylbenzenemethanol
• CAS No: 29334-16-5
• MF: C₁₃H₁₁BrO
• MW: 263.129842996597
• MDL: MFCD00016851
• CID: 265079
• PubChem ID: 98221
• Update Time: 2025-05-20

4-Bromo-a-phenylbenzenemethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-bromo-a-phenyl-
• 4-Bromo-α-phenylbenzenemethanol
• 4-Bromobenzhydrol
• (4-bromophenyl)(phenyl)methanol
• (4-bromophenyl)-phenylmethanol
• 4-Bromodiphenylmethanol
• p-Bromobenzhydrol
• Benzhydrol, 4-bromo-
• p-Bromobenzhydryl alcohol
• Benzenemethanol, 4-bromo-.alpha.-phenyl-
• (4-bromophenyl)phenylmethan-1-ol
• NSC89817
• 4-Bromobenzhydryl alcohol
• (+/-)-4-bromobenzhydrol
• Cambridge id 5101700
• NCIOpen2_006363
• Phenyl-p-bromophenyl methanol
• (4-Bromophenyl)phenylmethanol
• SR-01000195072
• 4-Bromo-
• SR-01000195072-1
• 4-Bromo-alpha-phenylbenzenemethanol
• SY050366
• F15980
• NS00049011
• SCHEMBL477648
• AKOS004908852
• EN300-234106
• NSC-89817
• 2,3-dimercapto-1-propanesulfonicaci
• AC7969
• DTXSID001305142
• A819875
• DS-9125
• Benzenemethanol, 4-bromo-alpha-phenyl-
• NSC 89817
• 29334-16-5
• EINECS 249-568-3
• A-phenylbenzenemethanol
• HMS1577K09
• J-017479
• CS-W012467
• 4-Bromo-?-phenylbenzenemethanol (4-Bromobenzhydrol)
• B4680
• FT-0638848
• MFCD00016851
• 4-Bromo-a-phenylbenzenemethanol
• 4-Bromo-I+/--phenylbenzenemethanol
• STK204921
• DB-047565

• MDL： MFCD00016851
• Inchi： 1S/C13H11BrO/c14-12-8-6-11(7-9-12)13(15)10-4-2-1-3-5-10/h1-9,13,15H
• InChI Key： WTIWDBNPPSHSCB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 261.99900
• Monoisotopic Mass: 261.999328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: No data available
• Density: 1.435
• Melting Point: 63.0 to 67.0 deg-C
• Boiling Point: 381.5℃ at 760 mmHg
• Flash Point: 184.5±23.7 °C
• Refractive Index: 1.625
• PSA: 20.23000
• LogP: 3.53080

4-Bromo-a-phenylbenzenemethanol Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3077
• Hazard Category Code： 37/38-41-51/53
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Bromo-a-phenylbenzenemethanol

4-Bromo-a-phenylbenzenemethanol (CAS No. 29334-16-5): Properties, Applications, and Market Insights

4-Bromo-a-phenylbenzenemethanol (CAS No. 29334-16-5) is a versatile organic compound widely used in pharmaceutical intermediates, agrochemical synthesis, and material science. This brominated aromatic alcohol has gained significant attention due to its unique chemical properties and broad applicability. With the increasing demand for high-purity brominated compounds in research and industrial applications, understanding this chemical's characteristics becomes essential for scientists and manufacturers alike.

The molecular structure of 4-Bromo-a-phenylbenzenemethanol features a benzene ring substituted with both a bromine atom and a hydroxymethyl group, making it an important building block for more complex molecules. Recent studies highlight its role in developing novel pharmaceutical agents, particularly in the creation of potential therapeutic compounds targeting neurological disorders - a hot topic in current medical research. The compound's stability and reactivity profile make it particularly valuable for organic synthesis applications where selective bromination is required.

From an industrial perspective, 4-Bromo-a-phenylbenzenemethanol serves as a crucial intermediate in the production of various specialty chemicals. Manufacturers are increasingly focusing on developing eco-friendly synthesis methods for such compounds, responding to the growing demand for sustainable chemistry practices. The global market for brominated aromatic compounds is projected to grow steadily, driven by advancements in pharmaceutical research and the continuous development of new materials with enhanced properties.

Researchers working with CAS 29334-16-5 often inquire about its solubility characteristics, stability under different conditions, and optimal storage methods. The compound demonstrates good solubility in common organic solvents like ethanol, methanol, and dichloromethane, but shows limited solubility in water. These properties make it particularly useful for solution-phase chemical reactions, a frequent search topic among synthetic chemists looking for efficient reaction conditions.

Quality control aspects of 4-Bromo-a-phenylbenzenemethanol are another area of significant interest. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify the compound's purity and identity. The pharmaceutical industry especially emphasizes the need for high-purity intermediates, as even minor impurities can affect drug development processes. Recent advancements in analytical technologies have made quality assessment more precise and efficient for compounds like 29334-16-5.

Emerging applications of 4-Bromo-a-phenylbenzenemethanol in material science have opened new research avenues. Scientists are exploring its potential in creating advanced polymeric materials with specific optical or electronic properties. This aligns with current trends in smart material development and nanotechnology applications. The compound's aromatic structure and bromine substitution pattern make it particularly interesting for designing functional materials with tailored characteristics.

Safety considerations when handling 4-Bromo-a-phenylbenzenemethanol remain an important discussion point. While not classified as extremely hazardous, proper laboratory practices should always be followed. Researchers frequently search for information about appropriate personal protective equipment and handling procedures for brominated compounds, reflecting the scientific community's growing emphasis on laboratory safety standards.

The synthesis and modification of 4-Bromo-a-phenylbenzenemethanol continue to be active areas of research. Recent publications have described innovative catalytic approaches to improve yield and selectivity in its production. These developments respond to the chemical industry's need for more efficient synthetic routes that minimize waste and energy consumption - key concerns in modern green chemistry initiatives.

From a commercial perspective, the availability of CAS 29334-16-5 from various suppliers worldwide has increased in recent years. However, quality variations between different sources remain a concern for end-users. This has led to growing interest in reliable characterization methods and standardized specifications for this compound. The market dynamics for such specialty chemicals are increasingly influenced by factors like regional production capacities and evolving regulatory requirements.

Future research directions for 4-Bromo-a-phenylbenzenemethanol may include exploring its potential in catalytic applications or as a precursor for more complex molecular architectures. The compound's structural features make it a candidate for developing new synthetic methodologies, particularly in asymmetric synthesis - a field that continues to attract significant research attention. As chemical research becomes more interdisciplinary, the applications of this brominated compound may expand into unexpected areas.

In conclusion, 4-Bromo-a-phenylbenzenemethanol (CAS No. 29334-16-5) represents an important chemical building block with diverse applications across multiple industries. Its unique combination of aromaticity, bromine substitution, and alcohol functionality makes it valuable for both current applications and future innovations. As research continues to uncover new uses for this compound, its significance in chemical synthesis and material development is likely to grow further.